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Get Quote

This section addresses common questions regarding the handling and stability of BP-1-102 to ensure

experimental reproducibility.

1. What are the correct storage conditions for BP-1-102? To maintain stability and shelf life, always

follow these storage guidelines [1] [2] [3]:

Form Temperature Stability Additional Instructions

Powder -20°C 3 years Protect from light [1].

Powder 4°C 2 years Protect from light [3].

Solution (DMSO) -80°C 2 years Aliquot to avoid repeated freeze-thaw cycles [1] [2].

Solution (DMSO) -20°C 1 year Aliquot to avoid repeated freeze-thaw cycles [2] [3].

Key Notes:

Solubility: BP-1-102 is highly soluble in DMSO (≥ 100 mg/mL), but is insoluble in water or ethanol [1]

[2] [3].
Handling: The powder should be protected from light, and stock solutions should be aliquoted to

minimize freeze-thaw cycles and exposure to moisture, which can reduce solubility [1] [4].

2. How do I prepare a working solution for in vivo studies? BP-1-102 is orally bioavailable, and the

following formulation has been validated for in vivo administration [4] [3]:
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Formulation: 5% DMSO + 40% PEG300 + 5% Tween 80 + 50% ddH₂O [4].

Preparation Sequence:
Dissolve BP-1-102 powder in a small volume of DMSO to create a concentrated stock.

Add PEG300 to the DMSO stock and mix thoroughly until clear.
Add Tween 80 to the mixture and mix evenly.

Finally, add the remaining ddH₂O.
Dosing: This formulation has been used in mouse xenograft studies at doses of 1-3 mg/kg via

intravenous injection or oral gavage [1] [4].

Experimental Protocols & Mechanistic Insights

Validated Cell-Based Cytotoxicity Assay (CCK-8) This protocol is commonly used to assess the anti-

proliferative effects of BP-1-102, as referenced in multiple studies [5] [6].
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Seed cells in 96-well plate

Incubate (24-72 h)

Allow cell attachment

Add CCK-8 reagent

Treat with BP-1-102
(0-50 µM range)

Incubate (2-4 h)

Add reagent to medium

Measure absorbance at 450 nm

Formazan formation

Analyze IC50

Click to download full resolution via product page

Key Experimental Parameters from Literature: The table below summarizes IC₅₀ values from various

cell lines, demonstrating the compound's variable potency.

Cell Line Cancer Type Assay Incubation Time IC₅₀/EC₅₀ Reference

143B Osteosarcoma MTS 48 h 5.87 µM [2]
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Cell Line Cancer Type Assay Incubation Time IC₅₀/EC₅₀ Reference

HCT-116 Colorectal MTT 48 h 15.05 µM [2]

MDA-MB-231 Breast Cancer MTT 24 h 6.8 µM [2]

OCI-AML2 Acute Myeloid Leukemia MTS 72 h 10 µM [4] [2]

DU-145 Prostate Cancer MTS 72 h 22.7 µM [4] [2]

Mechanism of Action: STAT3 Signaling Pathway Inhibition BP-1-102 is a small molecule that directly

targets the STAT3 SH2 domain, disrupting its activation and downstream oncogenic signaling [1] [7] [4].
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Key Downstream Effects: Inhibition of STAT3 by BP-1-102 leads to the downregulation of proteins that

control cell proliferation (c-Myc, Cyclin D1), survival (Bcl-xL, Survivin), and angiogenesis (VEGF) [4] [2]

[3].

Troubleshooting Guide

Problem Potential Cause Suggested Solution

Precipitate in stock
solution

Water absorption in
DMSO; repeated freeze-

thaw cycles

Use fresh, dry DMSO. Prepare small, single-use
aliquots. Avoid exposing DMSO to air [4].

Low cell viability in
control

Solvent (DMSO) toxicity Ensure final DMSO concentration in culture media

is low (typically ≤0.1%) [5]. Include a vehicle
control.

Lack of effect in
viability assay

Cell line is not STAT3-
dependent

Verify constitutive STAT3 phosphorylation (pY705)
in your cell model. Consider testing positive control

cell lines (e.g., MDA-MB-231) [7].

High background in
absorbance assay

Compound interference Include a control well with BP-1-102 but without

cells to control for any signal from the compound
itself.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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